Cas no 2097966-29-3 (6-(5-Methylfuran-2-yl)pyridazine-3-thiol)

• Product Name: 6-(5-Methylfuran-2-yl)pyridazine-3-thiol
• CAS No: 2097966-29-3
• MF: C₉H₈N₂OS
• MW: 192.237620353699
• CID: 5723525
• PubChem ID: 121205319
• Update Time: 2023-10-26

6-(5-Methylfuran-2-yl)pyridazine-3-thiol Chemical and Physical Properties

Names and Identifiers

• 6-(5-methylfuran-2-yl)pyridazine-3-thiol
• AKOS026714125
• 6-(5-methylfuran-2-yl)pyridazine-3(2H)-thione
• 2097966-29-3
• AKOS026714104
• 3-(5-methylfuran-2-yl)-1H-pyridazine-6-thione
• F1967-3166
• F1967-3196
• 3(2H)-Pyridazinethione, 6-(5-methyl-2-furanyl)-
• 6-(5-Methylfuran-2-yl)pyridazine-3-thiol

• Inchi： 1S/C9H8N2OS/c1-6-2-4-8(12-6)7-3-5-9(13)11-10-7/h2-5H,1H3,(H,11,13)
• InChI Key： AEDABQDQRFNLJE-UHFFFAOYSA-N
• SMILES： S=C1C=CC(C2=CC=C(C)O2)=NN1

Computed Properties

• Exact Mass: 192.03573406g/mol
• Monoisotopic Mass: 192.03573406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 308.1±44.0 °C(Predicted)
• pka: 8.13±0.40(Predicted)